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Compound of Interest

Compound Name: 1,3-Diaminopropane

Cat. No.: B046017

This technical guide provides a comprehensive overview of the key physical properties of 1,3-
Diaminopropane, specifically its boiling point and density. It is intended for researchers,
scientists, and professionals in drug development who require precise and reliable data for
their work. This document includes a summary of reported values, detailed experimental
protocols for their determination, and a logical workflow diagram.

Physical Properties of 1,3-Diaminopropane

1,3-Diaminopropane, also known as trimethylenediamine, is a colorless liquid with a
characteristic fishy, ammoniacal odor.[1] It is soluble in water and many polar organic solvents.

[1] The quantitative physical properties of 1,3-Diaminopropane are summarized in the table
below.
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Physical Property Reported Value(s) Conditions
Boiling Point 133 °C Not specified
134 °C to 136 °C[2] Not specified

137 - 140 °CJ3] at 1013 mbar

140 °C[4][5] (lit.)

140.1 °C[1] Standard state

275.9 °F (~135.5 °C)[6][7] at 738 mmHg

Density 0.88 g/cm?3[3] at 20 °C

0.881 g/mL[6][7] at 68 °F (20 °C)

0.888 g/mL[1][4][5] at 25 °C (lit.)

0.89 (Specific Gravity 20/20) at 20 °C

Experimental Protocols

The following sections detail the standard laboratory procedures for determining the boiling
point and density of a liquid substance like 1,3-Diaminopropane.

Determination of Boiling Point (Capillary Method)

The boiling point is the temperature at which a liquid's vapor pressure equals the surrounding
atmospheric pressure.[8][9][10] The capillary method is a common and reliable technique for
this measurement.

Apparatus:

e Thiele tube or a similar heating bath (e.g., oil bath in a beaker)
e Thermometer (-10 to 150 °C range)

o Small test tube (fusion tube)

e Capillary tube (sealed at one end)
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e Heat source (e.g., Bunsen burner or hot plate)

e Stand and clamp

« Liquid paraffin or high-boiling point oil

Procedure:

o Sample Preparation: Fill the small test tube with 2-3 mL of 1,3-Diaminopropane.

o Capillary Insertion: Place the capillary tube into the test tube with its open end submerged in
the liquid.

o Apparatus Assembly: Attach the test tube to the thermometer using a rubber band or thread,
ensuring the sample is level with the thermometer bulb.

e Heating: Immerse the assembly in the Thiele tube or oil bath, making sure the heating
medium is below the opening of the test tube.

o Observation: Gently heat the apparatus. As the temperature rises, air trapped in the capillary
tube will expand and exit as a slow stream of bubbles.

o Measurement: Continue heating until a rapid and continuous stream of bubbles emerges
from the capillary tube. At this point, turn off the heat source.

» Boiling Point Reading: Allow the apparatus to cool slowly. The temperature at which the
bubbling stops and the liquid begins to enter the capillary tube is the boiling point of the
substance.[8] Record this temperature. For accuracy, it is advisable to repeat the
measurement.

Determination of Density

Density is an intrinsic physical property defined as the mass of a substance per unit volume.
[11] It can be determined by measuring the mass and volume of a sample.

Apparatus:

» Electronic balance (accurate to at least 0.01 g)
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e Graduated cylinder (e.g., 10 mL or 25 mL)
o Pipette or dropper

Procedure:

Mass of Empty Cylinder: Place a clean, dry graduated cylinder on the electronic balance and
tare it, or record its mass.[12][13]

e Volume Measurement: Carefully transfer a precise volume of 1,3-Diaminopropane (e.g.,
10.0 mL) into the graduated cylinder. Read the volume from the bottom of the meniscus.[13]
[14]

e Mass of Liquid and Cylinder: Place the graduated cylinder containing the liquid back on the
balance and record the combined mass.[14]

o Calculation:

o Calculate the mass of the liquid by subtracting the mass of the empty graduated cylinder
from the combined mass.[15]

o Calculate the density using the formula: Density = Mass / Volume.

o Repeatability: To ensure accuracy and precision, repeat the procedure at least two more
times and calculate the average density.[14]

Logical Workflow Visualization

The following diagram illustrates a generalized workflow for the experimental determination of
the physical properties of a chemical substance.
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Workflow for Physical Property Determination
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Caption: A flowchart illustrating the sequential steps for determining the boiling point and
density of a chemical substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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